Cas no 1805370-36-8 (6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile)

• Product Name: 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile
• CAS No: 1805370-36-8
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4856337
• Update Time: 2025-05-24

6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile

• Inchi： 1S/C9H9F2N3O/c1-15-6-4-7(13)14-8(9(10)11)5(6)2-3-12/h4,9H,2H2,1H3,(H2,13,14)
• InChI Key： KYFRIKSCAHBDLZ-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(C=C(N)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.8
• Topological Polar Surface Area: 71.9

Additional information on 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile

Comprehensive Overview of 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS No. 1805370-36-8)

6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS No. 1805370-36-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring an amino group, a difluoromethyl group, and a methoxy group, which contribute to its versatile reactivity and potential applications. The compound’s acetonitrile moiety further enhances its utility as a building block in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in drug discovery and crop protection. Researchers are particularly interested in 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile for its potential as an intermediate in the synthesis of bioactive molecules. Its difluoromethyl group is a key feature, as fluorine incorporation often improves metabolic stability and bioavailability in pharmaceuticals. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, a topic frequently searched in academic and industrial databases.

The compound’s CAS No. 1805370-36-8 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical inventories. Its methoxy and amino substituents make it a valuable scaffold for designing heterocyclic compounds, which are widely explored in the development of kinase inhibitors and antimicrobial agents. These applications resonate with current industry focus areas, such as targeted cancer therapies and antibiotic resistance, which are hot topics in scientific literature and public discourse.

From a synthetic perspective, 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile offers opportunities for cross-coupling reactions and nucleophilic substitutions, enabling the creation of diverse molecular architectures. Its acetonitrile group can serve as a precursor for carboxylic acids or amides, expanding its utility in peptide mimetics and small-molecule drug design. Such versatility makes it a subject of interest in high-throughput screening and fragment-based drug discovery, areas frequently queried in AI-driven research platforms.

Environmental and safety considerations are also paramount when handling 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile. While not classified as hazardous, proper laboratory practices are essential to ensure safe usage. This aligns with broader industry trends toward green chemistry and sustainable synthesis, topics increasingly searched by professionals seeking eco-friendly alternatives.

In summary, 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS No. 1805370-36-8) is a promising compound with multifaceted applications in drug development and agrochemical innovation. Its structural features and reactivity profile position it as a valuable asset in modern synthetic chemistry, addressing pressing challenges in healthcare and agriculture. As research progresses, this compound is likely to remain a focal point for scientists exploring next-generation therapeutics and sustainable crop solutions.